CID 71337170

• CAS No.: 113329-04-7
• Molecular Formula: BePd2
• Molecular Weight: 221.9 g/mol
• InChI: InChI=1S/Be.2Pd
• InChI Key: GMWRKBQUWJBILP-UHFFFAOYSA-N
• Canonical SMILES: [Be].[Pd].[Pd]

Description

The compound identified as “CID 71337170” is a chemical entity registered in the PubChem database

Preparation Methods

The synthetic routes for preparing CID 71337170 involve several steps, including the selection of appropriate starting materials and reaction conditions. The preparation methods typically include:

Synthetic Routes: The synthesis of this compound involves a series of chemical reactions that convert starting materials into the desired compound. These reactions may include condensation, cyclization, and functional group transformations.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity of the compound. Catalysts may also be used to enhance the reaction rate and selectivity.

Industrial Production Methods: Industrial production of this compound involves scaling up the laboratory synthesis to a larger scale. This requires careful control of reaction parameters and purification processes to ensure consistent quality and yield.

Chemical Reactions Analysis

CID 71337170 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from oxidation reactions depend on the specific functional groups present in the compound.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of one functional group with another. These reactions can be facilitated by reagents such as halogens or nucleophiles.

Common Reagents and Conditions: The choice of reagents and reaction conditions depends on the desired transformation. For example, acidic or basic conditions may be used to promote specific reactions.

Major Products: The major products formed from these reactions vary based on the specific reaction pathway and conditions used.

Scientific Research Applications

CID 71337170 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: In biological research, this compound may be used as a probe to study biochemical pathways and interactions.

Medicine: The compound has potential therapeutic applications, including drug development and disease treatment.

Industry: this compound is used in various industrial processes, such as the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 71337170 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to physiological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

CID 71337170 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related chemical structures or functional groups. The comparison may involve evaluating properties such as:

Chemical Structure: The structural features that distinguish this compound from other compounds.

Reactivity: Differences in the types of reactions and conditions that the compounds undergo.

Similar compounds to this compound can be identified using databases such as PubChem, which provide information on related chemical entities and their properties.